Cas no 52698-46-1 (Trimethyl Orthoisobutyrate)

Trimethyl Orthoisobutyrate Properties

Names and Identifiers

• 1,1,1-Trimethoxy-2-methylpropane
• Trimethyl Orthoisobutyrate
• 1,1,1-trimethoxy-2-methyl-propane
• 1,1,1-trimethoxyisobutane
• 2-methyl-1,1,1-trimethoxypropane
• methyl orthoisobutyrate
• Orthoisobutyric Acid Trimethyl Ester
• Propane,2-methyl-2-Methylpropane
• +Expand

• MDL： MFCD08276428
• InChIKey： BGLARIMANCDMQX-UHFFFAOYSA-N
• Inchi： 1S/C7H16O3/c1-6(2)7(8-3,9-4)10-5/h6H,1-5H3
• SMILES： CC(C)C(OC)(OC)OC

Computed Properties

• Exact Mass: 148.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 148.109944
• Heavy Atom Count: 10
• Complexity: 78.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• LogP: 1.23540
• PSA: 27.69000
• Refractive Index: 1.4000 to 1.4040
• Boiling Point: 124.8 °C at 760 mmHg
• Flash Point: 34.5 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.93

Trimethyl Orthoisobutyrate Security Information

• Symbol: GHS02
• RTECS：YW5775000
• WGK Germany：1
• Safety Instruction： S24/25; S22; S37/39; S26
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn Xi
• Hazardous Material transportation number：UN 3272 3/PG III
• Hazard Statement： H226
• Warning Statement： P210+P233+P241+P243+P282
• Prompt：warning
• PackingGroup：III
• Signal Word：Warning
• HazardClass：3

Trimethyl Orthoisobutyrate Customs Data

• HS CODE：29124100
• Customs Data：

  China Customs Code:

  2909199090

  Overview:

  2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters